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This document provides detailed application notes and protocols for the synthesis and
evaluation of synthetic analogues of TL-119, a cyclic depsipeptide antibiotic. TL-119, also
known as A-3302-B, is a member of the nobilamide family of natural products and has
demonstrated significant activity against Gram-positive bacteria, including multidrug-resistant
strains.[1][2][3] These notes are intended for researchers, scientists, and drug development
professionals engaged in the discovery of novel antimicrobial agents.

Introduction to TL-119

TL-119 is a peptide lactone antibiotic originally isolated from a strain resembling Bacillus
subtilis.[4] Initial structural elucidation was later revised to confirm the presence of a D-allo-
Threonine residue.[5] The definitive structure of TL-119 is a cyclic heptapeptide with the
sequence N-acetyl-D-Phe-D-Leu-L-Phe-D-allo-Thr-L-Val-L-Ala-Z-a,3-dehydrobutyrine. The
cyclic structure is formed by a lactone bridge between the C-terminus of the dehydrobutyrine
(Dhb) residue and the side-chain hydroxyl group of D-allo-Threonine.[2][6][7]

The primary biological activity of TL-119 is its potent inhibition of Gram-positive bacteria.[2][4]
In addition to its antibacterial properties, TL-119 has been reported to have anti-inflammatory
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activity as a transient receptor potential vanilloid-1 (TRPV-1) antagonist and can induce biofilm

formation in certain bacteria.[1][6] The development of synthetic analogues of TL-119 offers a

promising avenue for optimizing its antimicrobial efficacy, pharmacokinetic properties, and

exploring its diverse biological activities.

Data Presentation: Physicochemical and Biological
Properties of TL-119

A summary of the known properties of TL-119 is presented below to serve as a benchmark for

the evaluation of synthetic analogues.

Property Value Reference
Molecular Formula C42H57N709 [4]
Molecular Weight 804.43 g/mol [1]
1x D-allo-Threonine, 1x L-
) ) N Alanine, 1x L-Valine, 1x D-
Amino Acid Composition ] ] [2][5]
Leucine, 2x L-Phenylalanine,
1x Z-a,3-dehydrobutyrine
Cyclic Heptadepsipeptide
Core Structure Y P psipep [2][5]
(Lactone)
Modification N-acetylated N-terminus [2]
Table 1: Physicochemical Properties of TL-119
Organism Strain MIC (pg/mL) Reference
Staphylococcus (various multidrug- Potent activity e
aureus resistant strains) reported
Listeria Potent activity
[2][3]
monocytogenes reported

Gram-negative
bacteria

Generally inactive
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Table 2: Antibacterial Activity of TL-119

Experimental Protocols
General Strategy for the Synthesis of TL-119 Analogues

The synthesis of TL-119 analogues can be approached through a combination of solid-phase
peptide synthesis (SPPS) and solution-phase macrolactonization. This strategy offers flexibility
for introducing modifications at various positions of the peptide backbone and side chains.

A generalized workflow for the synthesis is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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